603-71-4(2-Nitromesitylene),A21044,G72771

2-Nitromesitylene Properties

Names and Identifiers

- Benzene,1,3,5-trimethyl-2-nitro-
- 1,3,5-trimethyl-2-nitrobenzene
- 2-Nitromesitylene
- EPA Method 529 Surrogate Standard Stock Solution
- 1,3,5-trimethyl-2-nitro-benzene
- 1,3,5-Trimethyl-2-nitro-benzol
- 1-nitro-2,4,6-tri-methyl benzene
- 2-nitro-1,3,5-trimethylbenzene
- Benzene,1,3,5-trimethyl-2-nitro
- Mesitylene,2-nitro
- Mononitromesitylene
- nitromesitylene
- STL289917
- A21044
- AKOS015917518
- Benzene, 1,3,5-trimethyl-2-nitro-
- Mesitylene, 2-nitro-
- NSC5413
- 1,5-Trimethyl-2-nitrobenzene
- G72771
- NS00034345
- BCP33400
- NSC 5413
- 2,6-Trimethylnitrobenzene
- 2,4,6-Trimethyl-1-nitrobenzene
- SCHEMBL1820951
- 1,3,5-Trimethyl-2-nitrobenzene
- UNII-AKZ2NK5ME7
- AI3-08879
- 2,6-Trimethyl-1-nitrobenzene
- CS-0319735
- EINECS 210-054-9
- AKZ2NK5ME7
- 603-71-4
- 2,4,6-Trimethylnitrobenzene
- SCEKDQTVGHRSNS-UHFFFAOYSA-
- MFCD00007170
- VS-07450
- DTXCID0042791
- NSC-5413
- BENZENE, 1,3,5-TRIMETHYL-2-NITRO-, RADICAL ION(1-)
- DTXSID8060533
- DB-053607
- BBL023530
- 34505-32-3
- Benzene,3,5-trimethyl-2-nitro-
- Nitromesitylene
- +Expand
- MDL： MFCD00007170
- InChIKey： SCEKDQTVGHRSNS-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H11NO2/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H,1-3H3
- SMILES： CC1=CC(=C(C(=C1)C)[N+](=O)[O-])C

Computed Properties

Exact Mass: 165.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 165.079
Heavy Atom Count: 12
Complexity: 164
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 3.04320
PSA: 45.82000
Refractive Index: 1.5278 (estimate)
Boiling Point: 255 °C(lit.)
Melting Point: 41-44 °C(lit.)
Flash Point: 187 °F
Color/Form: Light yellow prismatic crystals
Density: 1.1160 (estimate)

2-Nitromesitylene Security Information

WGK Germany：3
Safety Term：4.1
Safety Instruction： S16; S26; S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R11; R20/21/22; R36/37/38
Hazard Level：4.1
Dangerous goods sign： F Xn
Hazardous Material transportation number：1325
PackingGroup：III
Risk Phrases： 11-20/21/22-36/37/38
HazardClass：4.1

2-Nitromesitylene Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Nitromesitylene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EA04-100mg	2-NITROMESITYLENE	603-71-4	95%	100mg	$70.00	2024-04-22
A2B Chem LLC	AG65348-1g	2-NITROMESITYLENE	603-71-4	95%	1g	$323.00	2024-04-19
abcr	AB177526-1 g	2-Nitromesitylene, 95%; .	603-71-4	95%	1 g	€491.20
TRC	N986420-100mg	2-Nitromesitylene	603-71-4		100mg	$81.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390405-250mg	1,3,5-Trimethyl-2-nitrobenzene	603-71-4	98%	250mg	￥200.00
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N1286-250mg	1,3,5-Trimethyl-2-nitrobenzene	603-71-4	>98.0%(GC)	250mg	¥790.00

2-Nitromesitylene Synthesis

2-Nitromesitylene Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:603-71-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Nitromesitylene Related Literature

1. Electrophilic aromatic substitution. Part 17. Products, kinetics, and mechanism of nitration in trifluoroacetic acid

Roy B. Moodie,Kenneth Schofield,Geoffrey D. Tobin J. Chem. Soc. Perkin Trans. 2 1977 1688
2. Diverse and chemoselective sigmatropic shift rearrangements of multisubstituted N,O-diarylhydroxylamines

Guangyu Zhang,Simin Sun,Shili Hou,Jiaxi Xu Org. Biomol. Chem. 2022 20 5470
3. Reactions of dimesityldioxo-osmium(VI) with donor ligands; reactions of MO2(2,4,6-Me3C6H2)2, M = Os or Re, with nitrogen oxides. X-Ray crystal structures of [2,4,6-Me3C6H2N2]+[OsO2(ONO2)2(2,4,6-Me3C6H2)]–, OsO(NBut)(2,4,6-Me3C6H2)2, OsO3(NBut), and ReO3[N(2,4,6-Me3C6H2)2]

Brian S. McGilligan,John Arnold,Geoffrey Wilkinson,Bilquis Hussain-Bates,Michael B. Hursthouse J. Chem. Soc. Dalton Trans. 1990 2465
4. Unstable intermediates. Part XXXVII. The electron spin resonance spectra of nitro-radical anions in fluid and rigid media

W. M. Fox,J. M. Gross,M. C. R. Symons J. Chem. Soc. A 1966 448
5. Microreactor-based micro/nanomaterials: fabrication, advances, and outlook

Jianfeng Ran,Xuxu Wang,Yuanhong Liu,Shaohua Yin,Shiwei Li,Libo Zhang Mater. Horiz. 2023 10 2343
6. Unstable intermediates. Part XXXVII. The electron spin resonance spectra of nitro-radical anions in fluid and rigid media

W. M. Fox,J. M. Gross,M. C. R. Symons J. Chem. Soc. A 1966 448
7. 15N nuclear polarisation in nitration and related reactions. Part 1. Mesitylene

Anthony H. Clemens,John H. Ridd,John P. B. Sandall J. Chem. Soc. Perkin Trans. 2 1984 1659
8. Reorganization energies and pre-exponential factors in the one-electron electrochemical and homogeneous oxidation of phenols coupled with an intramolecular amine-driven proton transfer

Cyrille Costentin,Marc Robert,Jean-Michel Savéant Phys. Chem. Chem. Phys. 2010 12 13061
9. Molecular polarisability. The molar Kerr constants and anisotropic polarisabilities of certain aromatic nitro-compounds

M. J. Aroney,H. H. Huang,R. J. W. Le Fèvre,G. L. D. Ritchie J. Chem. Soc. B 1966 416
10. A photo-responsive fluorescent amphiphile for target-specific and image-guided drug delivery applications

Subhasis Dey,Plaboni Sen,Anjali Patel,Biswa Mohan Prusty,Siddhartha Sankar Ghosh,Debasis Manna Org. Biomol. Chem. 2022 20 7803

Cas no 603-71-4 (2-Nitromesitylene)

2-Nitromesitylene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Nitromesitylene Security Information

2-Nitromesitylene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Nitromesitylene Price

2-Nitromesitylene Synthesis

2-Nitromesitylene Suppliers

2-Nitromesitylene Related Literature

603-71-4 (2-Nitromesitylene) Related Products